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Biosynthesis and Significance of AM404

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AM404

CAS No.: 183718-77-6

Cat. No.: S518267

AM404 (N-arachidonoylphenolamine) is produced in the brain and spinal cord via a novel pathway for drug
metabolism [1] [2]. The biosynthesis process, summarized in the diagram below, involves key enzymatic

steps that convert acetaminophen into the bioactive AM404.
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AMA404 biosynthesis pathway in the nervous system.

This pathway is significant because it identifies AM404 as a central nervous system-specific metabolite [2]

and reveals a fatty acid conjugation pathway distinct from traditional drug metabolism [1].
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Quantitative Pharmacokinetic Data

The following table summarizes key quantitative findings on AM404 formation and concentration from

experimental studies.

Parameter Findings Experimental Context
AM404 Formation in Detected at 0.14 to 10.3 pmol/g tissue after Rodent studies using
Rodent Brain acetaminophen administration; 3.2 to 667 intraperitoneal injections
pmollg after p-aminophenol administration [1]. [1].
Pharmacokinetics at In rat brain after 20 mg/kg oral acetaminophen: Study designed to mimic
Clinical Doses Cmax = 150 pgl/g, tmax = 0.25 h, AUCo—h = human therapeutic
117 pg-hig [3]. dosing [3].
Human Evidence AMA404 detected in the cerebrospinal fluid (CSF)  Clinical observation in
of 17 out of 26 patients after a 1g dose of patients [2].

acetaminophen [2].

Molecular Targets and Mechanisms of Action

AM404 exerts its analgesic, antipyretic, and anti-inflammatory effects through interactions with multiple

molecular targets, as shown in the signaling pathway diagram below.
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AM404 molecular targets and downstream effects.

The table below details the pharmacological actions of AM404 at these targets.

Target Action of AM404 Functional Consequence

TRPV1 Channel Potent agonist [1] [4] Contributes to analgesic signaling cascades in
the brain [2].

Cannabinoid CB1 Low-affinity agonist [4]  Contributes to analgesia; its blockade prevents
Receptor paracetamol's analgesic effects [4].
Endocannabinoid Inhibitor [4] Increases synaptic anandamide levels,
Transporter enhancing cannabinoid receptor signaling [4].

Cyclooxygenase (COX) Weak inhibitor of COX-  Attenuates prostaglandin synthesis [1].
1 and COX-2 [1] [4]

Voltage-Gated Sodium Potent inhibitor of Mediates peripheral analgesia by blocking pain
Channels Navl.7 and Nav1.8 [4] signals [4].
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Target Action of AM404 Functional Consequence
Transcription Factors Inhibits NF-kB and Reduces expression of pro-inflammatory
NFAT signaling [5] cytokines and COX-2; impairs cancer cell

migration [5].

Key Experimental Protocols

For researchers aiming to study AM404, the following core methodologies from the cited literature provide a

foundation.

¢ In Vivo Model for Detecting AM404 Biosynthesis

o Dosing: Administer acetaminophen (e.g., 20 mg/kg orally or 30-300 mg/kg intraperitoneally) or
its precursor p-aminophenol to laboratory rodents [1] [3].

o Tissue Collection: At designated time points (e.g., 15 min to 2 hours post-dose), euthanize
animals and collect brain and spinal cord tissues [3].

o Tissue Preparation: Homogenize the nervous system tissues in a suitable buffer on ice [3].

o Analysis: Use liquid chromatography-tandem mass spectrometry (LC-MS/MS) to detect and
quantify AM404 levels in the homogenates [3].

 In Vitro Model for Studying Anti-inflammatory Mechanisms

o Cell Culture: Utilize primary microglial cultures or organotypic hippocampal slice cultures
(OHSC) [6].

o Stimulation & Treatment: Stimulate inflammation with bacterial Lipopolysaccharide (LPS). Co-
treat with AM404 (e.g., 1-50 uM) [6].

o Pharmacological Blockade: Use specific antagonists (e.g., AM251 for CB1, Capsazepine for
TRPV1) to probe receptor dependence [6].

o Outcome Measurement: Quantify pro-inflammatory mediators like PGE2, TNF-a, and IL-6
using ELISA. Analyze protein levels of COX-2 via Western blot [6].

This evidence establishes that acetaminophen's analgesic action is mediated centrally by its metabolite

AM404, which activates a multi-target mechanism distinct from peripheral NSAIDs [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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